Cas no 5657-51-2 (Furo3,4-BPyridin-5(7h)-One)

Furo3,4-BPyridin-5(7h)-One Properties

Names and Identifiers

• 4-Azaphthalide
• 7H-furo[3,4-b]pyridin-5-one
• Furo[3,4-b]pyridin-5(7H)-one
• Nicotinicacid, 2-(hydroxymethyl)-, g-lactone (6CI,7CI)
• 3-Pyridinecarboxylic acid, 2-(hydroxymethyl)-, g-lactone
• 5H,7H-furo[3,4-b]pyridin-5-one
• KSC269G5R
• FUR015
• YSJHADWSLVFGGT-UHFFFAOYSA-N
• BCP00602
• FD1331
• 8276AB
• VZ35347
• LS41441
• ZB010769
• SY033776
• ST24030737
• AM20061331
• A15655
• AC-23822
• MFCD01860224
• DTXSID70356081
• EN300-138365
• FT-0602014
• AKOS006279344
• SCHEMBL905642
• CS-0030457
• AS-10601
• 5657-51-2
• furo[3,4-b]pyridin-5(7H)-one
• DB-001035
• +Expand

• MDL： MFCD01860224
• InChIKey： YSJHADWSLVFGGT-UHFFFAOYSA-N
• Inchi： 1S/C7H5NO2/c9-7-5-2-1-3-8-6(5)4-10-7/h1-3H,4H2
• SMILES： O1C(C2C([H])=C([H])C([H])=NC=2C1([H])[H])=O

Computed Properties

• Exact Mass: 135.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.032028402g/mol
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 0.75200
• PSA: 39.19000
• Boiling Point: 330.9℃/760mmHg

Furo3,4-BPyridin-5(7h)-One Security Information

Furo3,4-BPyridin-5(7h)-One Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%